1-(2-Methyl-4-pyridyl)-4-piperidone

• Molecular Formula: C11H14N2O
• Molecular Weight: 190.24 g/mol
• IUPAC Name: 1-(2-methylpyridin-4-yl)piperidin-4-one
• InChI: InChI=1S/C11H14N2O/c1-9-8-10(2-5-12-9)13-6-3-11(14)4-7-13/h2,5,8H,3-4,6-7H2,1H3
• InChI Key: OWURILMFXRADPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1)N2CCC(=O)CC2

Description

1-(2-Methyl-4-pyridyl)-4-piperidone is a useful research compound. Its molecular formula is C11H14N2O and its molecular weight is 190.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of piperidone hydrochloride hydrate (68.98 g), 4-chloro-2-picolin (47.7 g) and sodium acetate (36.8 g) in acetic acid (500 ml) was refluxed for 15 hours and then the reaction mixture was concentrated, and the resultant residue was dissolved in water, combined with potassium hydroxide to make alkaline, and then extracted with dichloromethane, dried and concentrated. The residue obtained was purified by a column chromatography on a silica gel (dichloromethane: 10% aqueous ammonia-containing methanol=30:1) to obtain the title compound (59.1 g) as a pale yellow oil.